Cas no 142505-62-2 ([1,1'-Biphenyl]-2-amine,2'-ethoxy-)

• Product Name: [1,1'-Biphenyl]-2-amine,2'-ethoxy-
• CAS No: 142505-62-2
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 101033
• PubChem ID: 18524064
• Update Time: 2025-06-07

[1,1'-Biphenyl]-2-amine,2'-ethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine,2'-ethoxy-
• 2-(2-ETHOXYPHENYL)ANILINE
• 2-ethoxy-6-phenylaniline
• 2'-Ethoxy-[1,1'-biphenyl]-2-amine
• 2'-Ethoxy-biphenyl-2-ylamine
• [1,1-Biphenyl]-2-amine,2-ethoxy-(9CI)
• SB79248
• 142505-62-2
• BRD-K82836432-001-01-9
• SCHEMBL396133
• AKOS000301946

• MDL： MFCD09039370
• Inchi： 1S/C14H15NO/c1-2-16-14-10-6-4-8-12(14)11-7-3-5-9-13(11)15/h3-10H,2,15H2,1H3
• InChI Key： PHPIOZKKCCRTJC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 213.115
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.2

Additional information on [1,1'-Biphenyl]-2-amine,2'-ethoxy-

Professional Introduction to [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2)

[1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, featuring a biphenyl core with an amine group at the 2-position and an ethoxy group at the 2'-position, has garnered attention due to its role as a key intermediate in synthesizing various bioactive molecules.

The molecular structure of [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) consists of two benzene rings connected by a single bond, with functional groups attached to specific positions. The presence of an amine group (–NH₂) at the 2-position and an ethoxy group (–OCH₃) at the 2'-position contributes to its reactivity and makes it a valuable building block in organic synthesis. This compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, enhances its utility in pharmaceutical manufacturing.

In recent years, [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) has been studied for its potential applications in the development of novel therapeutic agents. Researchers have explored its use in synthesizing small-molecule drugs that target specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression and inflammatory diseases. The biphenyl core provides a stable scaffold for drug design, while the amine and ethoxy groups allow for further functionalization to tailor the pharmacological properties of the final product.

One of the most compelling aspects of [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) is its role as a precursor in the synthesis of more complex molecules. The amine group can be further modified to introduce additional functionalities, such as carboxylic acids or sulfonamides, which are common motifs in drug molecules. Similarly, the ethoxy group can be replaced with other alkoxy or acyloxy groups to enhance solubility or metabolic stability. These modifications open up numerous possibilities for designing drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also highlighted the importance of [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) in drug discovery. Molecular modeling studies have demonstrated that this compound can interact with biological targets in specific ways, providing insights into its potential therapeutic applications. These studies have helped researchers identify new lead compounds for further development and optimization.

The synthesis of [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on biphenyl derivatives followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the biphenyl core with high precision.

In conclusion, [1,1'-Biphenyl]-2-amine,2'-ethoxy (CAS No. 142505-62-2) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.